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Compound of Interest

Compound Name: Sirtuin-1 inhibitor 1

Cat. No.: B10861696 Get Quote

This document provides critical safety, handling, and disposal information for the Sirtuin-1

(SIRT1) inhibitor, EX-527, also known as Selisistat. The following guidelines are intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and proper environmental stewardship.

Chemical and Physical Properties
A summary of the key quantitative data for EX-527 is presented in the table below for easy

reference.
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Property Value

Chemical Name
6-Chloro-2,3,4,9-tetrahydro-1H-carbazole-1-

carboxamide

Synonyms EX-527, Selisistat

CAS Number 49843-98-3

Molecular Formula C₁₃H₁₃ClN₂O

Molecular Weight 248.71 g/mol

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility DMSO: >20 mg/mL

Storage Temperature 2-8°C

IC₅₀ for SIRT1 38 nM[1] - 98 nM[2][3]

IC₅₀ for SIRT2 19.6 µM[4]

IC₅₀ for SIRT3 48.7 µM[4]

Experimental Protocols
In Vitro SIRT1 Inhibition Assay

A common method to determine the inhibitory activity of compounds like EX-527 on SIRT1

involves a fluorogenic peptide assay.

Enzyme Preparation: Recombinant human SIRT1 is incubated with the test compound (e.g.,

EX-527) at varying concentrations.

Substrate Addition: A fluorogenic peptide substrate derived from p53 (residues 379-382 with

an acetylated lysine) is added to the enzyme-inhibitor mixture, along with NAD⁺ (170 µM),

which is essential for SIRT1 activity.[1]
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Incubation: The reaction is incubated at 37°C for a defined period, typically 45 minutes, to

allow for deacetylation.[1]

Development: A developer solution is added, which proteolytically cleaves the deacetylated

substrate, releasing a fluorescent aminomethylcoumarin group.[1]

Fluorescence Measurement: The fluorescence is measured using a fluorometer with

excitation at approximately 360 nm and emission at around 460 nm.[1] The inhibitory

concentration (IC₅₀) is calculated by plotting the fluorescence intensity against the inhibitor

concentration.

Signaling Pathway
The following diagram illustrates the inhibitory effect of EX-527 on the SIRT1 signaling

pathway, leading to the acetylation of p53.
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Caption: Inhibition of SIRT1 by EX-527 prevents the deacetylation of p53, leading to its

accumulation in an acetylated state and subsequent cellular responses.
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The proper disposal of Sirtuin-1 inhibitor 1 (EX-527) is crucial to prevent environmental

contamination and ensure laboratory safety. The following step-by-step guidance should be

followed.

Step 1: Hazard Assessment

Before handling, it is essential to review the Safety Data Sheet (SDS). EX-527 is classified as

toxic if swallowed and causes serious eye irritation.[5] It should be handled with appropriate

personal protective equipment.

Step 2: Personal Protective Equipment (PPE)

When handling EX-527 for disposal, the following PPE should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves before

use and use proper glove removal technique to avoid skin contact.[6]

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[6]

Lab Coat: A lab coat should be worn to protect clothing and skin.

Step 3: Waste Segregation and Collection

Unused Product: Unused or surplus EX-527 should be disposed of as a chemical waste. It

should not be mixed with other waste streams. Keep the compound in its original, tightly

sealed container for disposal.[6]

Contaminated Materials: Any materials contaminated with EX-527, such as pipette tips,

tubes, and gloves, should be collected in a designated, sealed container for chemical waste.

Solutions: Solutions containing EX-527 should be collected in a clearly labeled, sealed waste

container.

Step 4: Disposal Method

Licensed Disposal Company: The disposal of EX-527 must be handled by a licensed

hazardous waste disposal company.[6] Do not dispose of this chemical down the drain or in

the regular trash.
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Institutional Guidelines: Follow all federal, state, and local regulations, as well as your

institution's specific environmental health and safety (EHS) guidelines for chemical waste

disposal.[7][8] Contact your institution's EHS department for specific procedures and to

arrange for waste pickup.

Step 5: Emergency Procedures

Spills: In case of a spill, avoid dust formation.[6] Sweep up the solid material carefully and

place it in a sealed container for disposal.[6] Ensure adequate ventilation.

Exposure:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[7]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[7]

By adhering to these procedures, researchers can handle and dispose of Sirtuin-1 inhibitor 1
(EX-527) safely and responsibly, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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